(2E)-N-(4-methylphenyl)-2-{[(4-methylphenyl)carbamoyl]imino}ethanamide

• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol
• IUPAC Name: (2E)-N-(4-methylphenyl)-2-[(4-methylphenyl)carbamoylimino]acetamide
• InChI: InChI=1S/C17H17N3O2/c1-12-3-7-14(8-4-12)19-16(21)11-18-17(22)20-15-9-5-13(2)6-10-15/h3-11H,1-2H3,(H,19,21)(H,20,22)/b18-11+
• InChI Key: GHXKXSCPHLGQCQ-WOJGMQOQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)/C=N/C(=O)NC2=CC=C(C=C2)C
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C=NC(=O)NC2=CC=C(C=C2)C

Description

(2E)-N-(4-METHYLPHENYL)-2-{[(4-METHYLPHENYL)CARBAMOYL]IMINO}ACETAMIDE is a synthetic organic compound characterized by its unique molecular structure

Chemical Reactions Analysis

(2E)-N-(4-METHYLPHENYL)-2-{[(4-METHYLPHENYL)CARBAMOYL]IMINO}ACETAMIDE can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents like water radical cations , reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

It can be used in the study of chemical reactions and mechanisms, as well as in the development of new materials with unique properties

Mechanism of Action

The mechanism by which (2E)-N-(4-METHYLPHENYL)-2-{[(4-METHYLPHENYL)CARBAMOYL]IMINO}ACETAMIDE exerts its effects involves interactions with molecular targets and pathways within biological systems. These interactions can influence various cellular processes, although detailed information on the specific molecular targets and pathways was not available in the search results .

Comparison with Similar Compounds

(2E)-N-(4-METHYLPHENYL)-2-{[(4-METHYLPHENYL)CARBAMOYL]IMINO}ACETAMIDE can be compared with other similar compounds, such as dichloroanilines and steviol glycosides These compounds share some structural similarities but differ in their chemical properties and applications